Erythromycin stinoprate

• CAS: 84252-03-9
• Synonyms: EPAC; erythromycin propionate-N-acetylcysteinate
• Molecular Formula: C45H80N2O17S
• Molecular Weight: 953.2 g/mol
• SMILES: CCC1C(C(C(C(=O)C(CC(C(C(C(C(C(=O)O1)C)OC2CC(C(C(O2)C)O)(C)OC)C)OC3C(C(CC(O3)C)N(C)C)OC(=O)CC)(C)O)C)C)O)(C)O.CC(=O)NC(CS)C(=O)O
• InChI: InChI=1S/C40H71NO14.C5H9NO3S/c1-15-27-40(11,48)33(44)22(5)30(43)20(3)18-38(9,47)35(55-37-32(53-28(42)16-2)26(41(12)13)17-21(4)50-37)23(6)31(24(7)36(46)52-27)54-29-19-39(10,49-14)34(45)25(8)51-29;1-3(7)6-4(2-10)5(8)9/h20-27,29,31-35,37,44-45,47-48H,15-19H2,1-14H3;4,10H,2H2,1H3,(H,6,7)(H,8,9)/t20-,21-,22+,23+,24-,25+,26+,27-,29+,31+,32-,33-,34+,35-,37+,38-,39-,40-;4-/m10/s1
• InChIKey: HXKNXCFNAJGZCM-PWOIWMLJSA-N

Legacy erythromycin salts suffer from variable oral bioavailability and strict fasting requirements, compromising dosing consistency. Erythromycin stinoprate, a double prodrug, solves this by releasing erythromycin base plus N-acetylcysteine, ensuring food-independent absorption and prolonged plasma levels. • 9× higher AUC and 3 h longer above MIC vs erythromycin ethylsuccinate • Linear, dose-proportional PK for predictable modified-release formulation • Lower GI adverse event rate (10%) vs clarithromycin (17.5%) in randomized trials Supplied as ≥95% pure solid; custom synthesis and bulk quantities available.

Erythromycin Stinoprate: Technical Baseline & Classification

Erythromycin stinoprate (CAS 84252-03-9), designated by INN as erythromycin propionate-N-acetylcysteinate (EPAC), is a semi-synthetic derivative of erythromycin. It is chemically defined as erythromycin 2‘-propionate compounded 1:1 with N-acetyl-L-cysteine, giving a molecular weight of approximately 953.2 g/mol [1][2]. It belongs to the 14-membered ring macrolide antibiotic class and acts as a prodrug, undergoing sequential hydrolysis in vivo to release both the antibacterial moiety erythromycin base and the mucolytic agent N-acetylcysteine (NAC) [3][4]. Its primary mechanism is the inhibition of bacterial protein synthesis via binding to the 50S ribosomal subunit [5].

● Supports oral PK exposure-model studies with reported higher systemic exposure

● Food-independent absorption supports dosing-regimen research and reduced intra-subject variability assessment

● Dual prodrug hydrolysis delivers erythromycin and NAC, enabling combined antibacterial-mucolytic model investigation

• [1] NCBI. (2025). PubChem Compound Summary for CID 71276, Erythromycin stinoprate. View Source
• [2] KEGG DRUG Database. D07910: Erythromycin stinoprate. View Source
• [3] ODDB.org. Open Drug Database: Erythromycin stinoprate. View Source
• [4] Arzteblatt. (1996). Erythromycin-Derivat Stinoprat: Antibiotikum inklusive Mukolyse. Dtsch Arztebl, 93(3). View Source
• [5] Synapse. (2024). What is the mechanism of Erythromycin stinoprate? View Source

Erythromycin Stinoprate: Generic Substitution Risks

Erythromycin stinoprate cannot be considered a simple interchangeable salt or ester of erythromycin base. Older erythromycin preparations, such as the base, ethylsuccinate, estolate, or stearate salts, are characterized by variable oral bioavailability, a short duration of action necessitating frequent dosing, and significant susceptibility to food-induced absorption impairment [1]. Stinoprate is engineered as a distinct chemical entity—a “double prodrug“—that is hydrolyzed in the intestine to erythromycin propionate and N-acetylcysteine, leading to fundamentally different pharmacokinetic (PK) behavior including higher systemic exposure, prolonged plasma levels above the MIC, and food-independent absorption [2]. Substituting stinoprate with a generic erythromycin salt based solely on equivalent erythromycin base content would ignore these quantifiable PK and tolerability differences, potentially compromising therapeutic consistency and dosing convenience.

PK profile Pharmacokinetic behavior may differ significantly from generic erythromycin salts, potentially limiting exposure comparability across study arms.

Food effect Food-dependent absorption in alternative esters can introduce variable bioavailability, complicating cross-study data pooling or dose-regimen translation.

Mucolytic component Absence of NAC release in other erythromycin forms may alter combined antibacterial-mucolytic endpoint interpretation in respiratory models.

• [1] Arzteblatt. (1996). Erythromycin-Derivat Stinoprat: Antibiotikum inklusive Mukolyse. Dtsch Arztebl, 93(3). View Source
• [2] ODDB.org. Open Drug Database: Erythromycin stinoprate. View Source

Erythromycin Stinoprate: Head-to-Head Evidence

Superior Bioavailability vs. Erythromycin Ethylsuccinate

Erythromycin stinoprate achieves markedly higher plasma concentrations and systemic exposure compared to erythromycin ethylsuccinate, a common alternative prodrug ester. Reported data indicate that the area under the plasma concentration-time curve (AUC) for erythromycin following stinoprate administration is 9-fold higher than that achieved with ethylsuccinate [1]. Furthermore, the plasma concentration of erythromycin remains above the minimum inhibitory concentration (MIC) for Streptococcus pneumoniae for approximately 9 hours after stinoprate dosing, compared to only 6 hours after ethylsuccinate [2].

Systemic Exposure vs. Ethylsuccinate

Head-to-head

9× higher AUC +3 h duration above MIC₉₀

Supports PK model exposure interpretation

Endpoint context

Evidence Dimension	Systemic Exposure and Duration Above MIC
Target Compound Data	AUC: 9-fold higher relative to comparator; Time above MIC90 for S. pneumoniae: ~9 hours
Comparator Or Baseline	Erythromycin ethylsuccinate; AUC baseline = 1x; Time above MIC: ~6 hours
Quantified Difference	9-fold higher AUC; +3 hours (50% longer) duration above MIC
Conditions	Comparative pharmacokinetic analysis in human subjects

Why This Matters

This quantifies a superior pharmacokinetic profile supporting less frequent dosing and potentially enhanced therapeutic reliability compared to older erythromycin esters.

• [1] Arzteblatt. (1996). Erythromycin-Derivat Stinoprat: Antibiotikum inklusive Mukolyse. Dtsch Arztebl, 93(3). View Source
• [2] Arzteblatt. (1996). Erythromycin-Derivat Stinoprat: Antibiotikum inklusive Mukolyse. Dtsch Arztebl, 93(3). View Source

Superior Bioavailability vs. Erythromycin Stearate

In a randomized multi-crossover acute experiment involving 12 healthy volunteers, erythromycin stinoprate (EPAC) demonstrated better bioavailability and longer-lasting serum levels of the active antibiotic compared to erythromycin stearate (ES) [1]. The study employed both microbiological and HPLC analytical methods to titrate erythromycin as base, propionate, and total antibiotic content [2]. Additionally, a separate double-blind study in chronic bronchitis patients confirmed that EPAC produced higher and longer-lasting erythromycin levels in serum, sputum, and pure bronchial mucus than ES [3].

Bioavailability vs. Stearate

Head-to-head

Better bioavailability; higher concentrations in serum, sputum, and bronchial mucus

Reported higher tissue penetration context

Data to verify across models

Evidence Dimension	Bioavailability and Serum Level Duration
Target Compound Data	Better bioavailability; longer-lasting serum levels; higher concentrations in serum, sputum, and bronchial mucus
Comparator Or Baseline	Erythromycin stearate (ES)
Quantified Difference	Statistically superior bioavailability (qualitative endpoint); higher tissue penetration
Conditions	Randomized multi-crossover design in 12 healthy volunteers; double-blind study in chronic bronchitis patients

Why This Matters

This evidence directly demonstrates that stinoprate provides quantifiably better absorption and sustained antibiotic exposure than erythromycin stearate, a widely used alternative salt.

• [1] De Bernardi M, Feletti F, Gazzani G, Fregnan GB. (1988). Human pharmacokinetics of erythromycin propionate-N-acetylcysteinate: comparative evaluation with erythromycin stearate and N-acetylcysteine. Int J Clin Pharmacol Ther Toxicol, 26(9):444-7. PMID: 3198299. View Source
• [2] De Bernardi M, Feletti F, Gazzani G, Fregnan GB. (1988). Human pharmacokinetics of erythromycin propionate-N-acetylcysteinate: comparative evaluation with erythromycin stearate and N-acetylcysteine. Int J Clin Pharmacol Ther Toxicol, 26(9):444-7. PMID: 3198299. View Source
• [3] Ricevuti G, Pasotti D, Mazzone A, Gazzani G, Fregnan GB. (1988). Serum, sputum and bronchial concentrations of erythromycin in chronic bronchitis after single and multiple treatments with either propionate-N-acetylcysteinate or stearate erythromycin. Chemotherapy, 34(5):374-9. PMID: 3180905. View Source

Food-Independent Absorption Advantage

Unlike many older erythromycin preparations whose absorption is significantly impaired or rendered highly variable by food intake, erythromycin stinoprate exhibits food-independent bioavailability [1]. This results in reduced intra- and inter-individual variability in plasma concentrations compared to legacy erythromycin salts and esters such as ethylsuccinate, for which absorption is known to be highly variable and affected by food [2].

Food Independence

Class-level / Context-dependent

Absorption unaffected by food

Supports dosing-regimen research

Source-specific review

Evidence Dimension	Food Effect on Bioavailability
Target Compound Data	Bioavailability unaffected by food intake; reduced plasma level fluctuations
Comparator Or Baseline	Older erythromycin preparations (base, ethylsuccinate, estolate, stearate); variable/food-affected absorption
Quantified Difference	Reduced variability in plasma concentrations (qualitative comparative endpoint)
Conditions	Reported pharmacokinetic property in human subjects

Why This Matters

Food-independent absorption simplifies dosing protocols, reduces pharmacokinetic variability, and improves reliability in real-world use compared to earlier erythromycin derivatives whose absorption is compromised by meals.

• [1] Arzteblatt. (1996). Erythromycin-Derivat Stinoprat: Antibiotikum inklusive Mukolyse. Dtsch Arztebl, 93(3). View Source
• [2] Mäntylä R, Ailio A, Allonen H, Kanto J. (1978). Bioavailability and effect of food on the gastrointestinal absorption of two erythromycin derivatives. Ann Clin Res, 10(5):258-62. PMID: 367255. View Source

Improved Tolerability vs. Clarithromycin

A double-blind, randomized comparative study involving 80 patients with bacterial bronchitis evaluated the efficacy and tolerability of erythromycin stinoprate (650 mg twice daily, n=40) versus clarithromycin (250 mg twice daily, n=40) [1]. Both treatments achieved near 100% resolution of clinical symptoms. However, adverse drug reactions, primarily nausea and diarrhea, occurred in 4 patients (10%) in the stinoprate group compared to 7 patients (17.5%) in the clarithromycin group. Therapy was prematurely discontinued due to adverse events in 1 patient (2.5%) receiving stinoprate versus 3 patients (7.5%) receiving clarithromycin [2].

Tolerability vs. Clarithromycin

Head-to-head

AEs: 10% vs 17.5% Discontinuation: 2.5% vs 7.5%

Reported lower AE incidence in trial context

Tolerability endpoint context

Evidence Dimension	Adverse Event Incidence and Treatment Discontinuation Rate
Target Compound Data	Adverse events: 4/40 (10%); Discontinuation due to adverse events: 1/40 (2.5%)
Comparator Or Baseline	Clarithromycin (250 mg twice daily); Adverse events: 7/40 (17.5%); Discontinuation due to adverse events: 3/40 (7.5%)
Quantified Difference	7.5% lower incidence of adverse events; 5% lower discontinuation rate
Conditions	Double-blind, randomized trial in 80 patients with bacterial bronchitis; 5-10 day treatment duration

Why This Matters

In comparative clinical evaluation against a newer macrolide, stinoprate offers equivalent antibacterial efficacy with a numerically more favorable gastrointestinal tolerability profile, which is a key driver of patient adherence and successful treatment outcomes.

• [1] Arzteblatt. (1996). Erythromycin-Derivat Stinoprat: Antibiotikum inklusive Mukolyse. Dtsch Arztebl, 93(3). View Source
• [2] Arzteblatt. (1996). Erythromycin-Derivat Stinoprat: Antibiotikum inklusive Mukolyse. Dtsch Arztebl, 93(3). View Source

Linear Dose-Proportional Pharmacokinetics

A pharmacokinetic study in 30 healthy volunteers administered single oral doses of 250 mg, 500 mg, and 750 mg of erythromycin stinoprate capsules. The AUC of both erythromycin propionate and erythromycin base demonstrated linear correlation with dose [1]. Key pharmacokinetic parameters for the 500 mg dose included: erythromycin propionate Cmax 923.1 ± 217.5 μg/L, tmax 1.7 ± 0.3 h, and t1/2 3.1 ± 1.1 h; erythromycin base Cmax 488.3 ± 216.7 μg/L, tmax 1.6 ± 0.2 h, and t1/2 2.2 ± 0.4 h [2]. All 30 volunteers completed the experiment without adverse reactions [3].

Linear Dose-Proportional PK

Supporting evidence

AUC linear with dose C_max ~923 µg/L (propionate)

Supports dose-exposure proportionality study

PK validation context

Evidence Dimension	Dose Proportionality and Absorption Kinetics
Target Compound Data	AUC linearly correlated with dose; tmax 1.6-1.9 h; t1/2 2.2-3.1 h (dose-dependent range)
Comparator Or Baseline	Not applicable (intra-compound dose-ranging study)
Quantified Difference	Linear dose-proportional PK (R not specified but reported as linear)
Conditions	Single oral doses (250, 500, 750 mg) in 30 healthy volunteers; HPLC-MS analysis

Why This Matters

Linear pharmacokinetics ensures predictable exposure with dose adjustments, facilitating reliable clinical use and formulation development compared to compounds with non-linear or saturable absorption.

• [1] Wang LQ, Hu ZY, Yu Q, Guo X, Xiong J, Huang ZZ, Cheng ZN. (2005). [Pharmacokinetics of erythromycin stinoprate capsule]. Zhong Nan Da Xue Xue Bao Yi Xue Ban, 30(2):197-201. PMID: 15898434. View Source
• [2] Wang LQ, Hu ZY, Yu Q, Guo X, Xiong J, Huang ZZ, Cheng ZN. (2005). [Pharmacokinetics of erythromycin stinoprate capsule]. Zhong Nan Da Xue Xue Bao Yi Xue Ban, 30(2):197-201. PMID: 15898434. View Source
• [3] Wang LQ, Hu ZY, Yu Q, Guo X, Xiong J, Huang ZZ, Cheng ZN. (2005). [Pharmacokinetics of erythromycin stinoprate capsule]. Zhong Nan Da Xue Xue Bao Yi Xue Ban, 30(2):197-201. PMID: 15898434. View Source

Erythromycin Stinoprate: Research & Industrial Applications

Enhanced Bioavailability Formulation Development

Given its 9-fold higher AUC and 3-hour longer duration above the MIC compared to erythromycin ethylsuccinate [1], stinoprate is uniquely suited for oral solid dosage form development where twice-daily dosing and high systemic exposure are required. The linear dose-proportional PK [2] further supports predictable performance across a range of doses, making it a preferred candidate for modified-release or fixed-dose combination product design where pharmacokinetic consistency is paramount.

Food-Independent Dosing in Clinical Settings

The food-independent absorption profile of stinoprate [1] provides a clear advantage over older erythromycin salts (e.g., ethylsuccinate, stearate) whose bioavailability is significantly affected by food intake. This makes stinoprate the logical choice for clinical trials or therapeutic regimens where dosing convenience and minimized intra-patient variability are critical endpoints, particularly in outpatient settings where adherence to fasting requirements is poor.

Gastrointestinal Tolerability vs. Clarithromycin

Based on the double-blind randomized trial showing equivalent antibacterial efficacy to clarithromycin but with a numerically lower incidence of adverse events (10% vs 17.5%) and treatment discontinuation (2.5% vs 7.5%) [1], stinoprate is a compelling candidate for clinical research focused on optimizing the tolerability/efficacy ratio in macrolide therapy. This is particularly relevant for respiratory tract infection studies where gastrointestinal side effects are a common cause of non-adherence.

Mucolytic-Adjuvant Antibacterial Research

Erythromycin stinoprate is chemically defined as a double prodrug that releases both erythromycin base and N-acetylcysteine (NAC) upon hydrolysis [1]. The concurrent delivery of an antibacterial and a mucolytic agent makes it a strategically relevant compound for respiratory disease models where mucus hypersecretion complicates infection clearance. Studies have shown that NAC concentrations in serum after stinoprate administration are practically identical to those achieved with oral NAC alone [2], supporting its use in investigations of combined antibacterial-mucolytic therapeutic strategies.

Application

Selection Property

Validation Focus

Oral exposure-model studies

Reported higher systemic exposure profile

AUC and time-above-MIC endpoint review

Food-effect study designs

Food-independent absorption profile

Intra-subject variability assessment

Macrolide tolerability-endpoint studies

Reported lower AE incidence in trial context

GI tolerability endpoint comparison

Combined antibacterial-mucolytic models

Dual prodrug release of erythromycin and NAC

NAC pharmacokinetics and mucolytic endpoint assessment

• [1] Arzteblatt. (1996). Erythromycin-Derivat Stinoprat: Antibiotikum inklusive Mukolyse. Dtsch Arztebl, 93(3). View Source
• [2] Wang LQ, Hu ZY, Yu Q, Guo X, Xiong J, Huang ZZ, Cheng ZN. (2005). [Pharmacokinetics of erythromycin stinoprate capsule]. Zhong Nan Da Xue Xue Bao Yi Xue Ban, 30(2):197-201. PMID: 15898434. View Source
• [3] De Bernardi M, Feletti F, Gazzani G, Fregnan GB. (1988). Human pharmacokinetics of erythromycin propionate-N-acetylcysteinate: comparative evaluation with erythromycin stearate and N-acetylcysteine. Int J Clin Pharmacol Ther Toxicol, 26(9):444-7. PMID: 3198299. View Source